3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid

• IUPAC Name: 3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid
• InChI: InChI=1S/C9H6BrF3O2/c10-7-3-5(8(14)15)1-2-6(7)4-9(11,12)13/h1-3H,4H2,(H,14,15)
• InChI Key: DSYZUYVKHUROMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)Br)CC(F)(F)F
• Molecular Formula: C9H6BrF3O2
• Molecular Weight: 283.04 g/mol

Description

3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid (3-Br-4-TFEB) is an organic compound belonging to the family of carboxylic acids. It is a colorless, crystalline solid that is insoluble in water and has a melting point of 110-112 °C. 3-Br-4-TFEB has a variety of applications in the fields of organic synthesis, pharmaceuticals, and biochemistry. It is used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. In addition, 3-Br-4-TFEB has been used in the synthesis of drugs, pesticides, and other compounds with potential therapeutic applications.

Mechanism of Action

3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid is an organic compound belonging to the family of carboxylic acids. It is a colorless, crystalline solid that is insoluble in water and has a melting point of 110-112 °C. The mechanism of action of 3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid is not well understood, but it is believed to act as an inhibitor of enzymes and other proteins. In addition, it is believed to act as a chelating agent, binding to metal ions and preventing them from interacting with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid are not well understood. However, it has been suggested that 3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid may act as an inhibitor of enzymes and other proteins, as well as a chelating agent, binding to metal ions and preventing them from interacting with other molecules. In addition, 3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid has been shown to have antioxidant and anti-inflammatory effects in vitro.

Advantages and Limitations for Lab Experiments

3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid is a versatile compound with a variety of uses in the laboratory. It is relatively easy to synthesize and is relatively stable in aqueous solutions. In addition, 3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid has a low toxicity and is not known to be mutagenic or carcinogenic. However, 3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid is not soluble in water and must be used in an organic solvent.

Future Directions

The potential applications of 3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid are numerous. Further research is needed to understand the mechanism of action of this compound and to identify its potential therapeutic applications. In addition, further studies are needed to explore the potential uses of 3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid in the synthesis of drugs, pesticides, and other compounds with potential therapeutic applications. Finally, further research is needed to explore the potential uses of 3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid in the synthesis of polymers, dyes, and other materials.

Synthesis Methods

3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid can be synthesized by a variety of methods, including the reaction of bromine with 2,2,2-trifluoroethylbenzoate, the reaction of bromine with 2,2,2-trifluoroethylbenzene, and the reaction of bromine with 2,2,2-trifluoroethylbenzaldehyde. The most common method of synthesis is the reaction of bromine with 2,2,2-trifluoroethylbenzoate. This reaction is carried out in a mixture of acetic acid and water, and yields 3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid in high yields.

Scientific Research Applications

3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid is a versatile compound with a wide range of applications in the fields of organic synthesis, pharmaceuticals, and biochemistry. It has been used in the synthesis of drugs, pesticides, and other compounds with potential therapeutic applications. In addition, 3-bromo-4-(2,2,2-trifluoroethyl)benzoic acid has been used in the synthesis of polymers, dyes, and other materials. It has also been used as a reagent in the synthesis of various biologically active compounds, including peptides and proteins.